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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the refractive index of
Cyclohexyl Acrylate (CHA) monomer, a crucial physical property for its application in various
scientific and industrial fields, including polymer synthesis, coatings, and adhesives.[1][2][3]
This document outlines the established refractive index values, details the experimental
methodology for its measurement, and presents other pertinent physical and chemical
properties in a structured format for ease of reference.

Core Properties of Cyclohexyl Acrylate

Cyclohexyl acrylate is an alicyclic acrylate ester recognized for imparting desirable
characteristics such as hardness, flexibility, and chemical resistance to polymers.[1] It is a
colorless liquid with a characteristic odor and is primarily used as a monomer in the production
of polymers and resins.[1][3]

Physicochemical Data

A summary of the key physical and chemical properties of Cyclohexyl Acrylate is presented
below. This data is essential for understanding its behavior in various experimental and
industrial settings.
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Property Value Unit Notes

Typically measured at

20°C using the

sodium D-line (589

nm). Variations
Refractive Index (n) 1.4600 (1.456, 1.4673) may

be reported based on

measurement

conditions.[1][4][5][6]

[7]
Molecular Formula CoH1402 [2][4]1[7]
Molecular Weight 154.21 g/mol [11021[7]
Density 0.975-0.98 g/cm3 At 25°C.[1][4][6]
Boiling Point 182 - 184 °C [11[4117]
Flash Point 68-71.3 °C (11041071
Viscosity 8 cP At 25°C.[7]
Appearance Colorless Liquid [1][3]
CAS Number 3066-71-5 [1112114]

Experimental Protocol for Refractive Index

Measurement

The refractive index of a liquid monomer like Cyclohexyl Acrylate is a fundamental physical

constant that can be used to assess its purity.[8] The standard method for determining the

refractive index of a liquid is through the use of an Abbe refractometer.

Principle

The refractive index of a substance is the ratio of the speed of light in a vacuum to the speed of

light in that substance. An Abbe refractometer measures the critical angle of total internal
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reflection between a prism of known high refractive index and the sample. This critical angle is
directly related to the refractive index of the sample.

Apparatus and Materials

» Abbe Refractometer

e Cyclohexyl Acrylate monomer sample

o Constant temperature water bath (setto 20.0 £ 0.1 °C)
e Dropper or pipette

 Lint-free lens paper

» Ethanol or isopropanol for cleaning

Procedure

o Temperature Calibration: Ensure the refractometer prisms are brought to the desired
temperature (typically 20.0 °C) by circulating water from the constant temperature bath.
Allow the instrument to thermally equilibrate for at least 10-15 minutes.

 Instrument Calibration: Calibrate the refractometer using a standard liquid with a known
refractive index, such as distilled water (n_D"20 = 1.3330).

o Sample Application: Open the prism assembly of the refractometer. Using a clean dropper,
place 2-3 drops of the Cyclohexyl Acrylate monomer onto the surface of the measuring
prism.

o Measurement: Close the prism assembly firmly. Direct a light source onto the prism. Look
through the eyepiece and turn the coarse adjustment knob until the light field comes into
view. A boundary line separating a light and a dark region should be visible.

¢ Sharpening the Boundary: Adjust the chromaticity screw to eliminate any color fringe at the
boundary, resulting in a sharp, single line.
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» Reading the Value: Align the boundary line precisely with the crosshairs in the eyepiece
using the fine adjustment knob.

» Data Acquisition: Read the refractive index value from the instrument's scale.

» Cleaning: Open the prisms and gently clean both the upper and lower prism surfaces with a
soft lens paper moistened with ethanol or isopropanol.

» Replicates: Repeat the measurement at least two more times with fresh sample aliquots to
ensure reproducibility. The readings should agree within £0.0002.

Logical Workflow for Monomer Characterization

The following diagram illustrates the logical workflow for the characterization of Cyclohexyl
Acrylate monomer, emphasizing the role of refractive index measurement in quality
assessment.
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Monomer Synthesis and Purification
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Caption: Workflow for Cyclohexyl Acrylate Characterization.

Synthesis Overview
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The industrial production of Cyclohexyl Acrylate typically involves the esterification of acrylic
acid with cyclohexanol. This reaction is generally catalyzed by a strong acid. To ensure high
purity of the final monomer, which is critical for its refractive index and polymerization
performance, the product is often purified by distillation under reduced pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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